Cas no 5368-28-5 (3-Phenylpiperazin-2-one)

3-Phenylpiperazin-2-one is a heterocyclic organic compound featuring a phenyl-substituted piperazinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting central nervous system (CNS) disorders. The compound's rigid bicyclic framework and nitrogen-rich structure enable selective interactions with various receptors and enzymes. Its synthetic flexibility allows for further functionalization, making it valuable for drug discovery and development. High purity grades are available to ensure reproducibility in research applications. The compound is typically characterized by NMR, HPLC, and mass spectrometry to confirm identity and quality.
3-Phenylpiperazin-2-one structure
3-Phenylpiperazin-2-one structure
Product Name:3-Phenylpiperazin-2-one
CAS No:5368-28-5
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD01871361
CID:386215
PubChem ID:250681
Update Time:2025-10-29

3-Phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylpiperazin-2-one
    • 2-Piperazinone, 3-phenyl-
    • 3-phenyl-2-Piperazinone
    • 3‐PHENYLPIPERAZIN‐2‐ONE
    • 3-Phenyl-2-piperazinene
    • 2-OXO-3-PHENYLPIPERAZINE
    • 2-oxo-3-phenyl-piperazine
    • DTXSID80290689
    • EN300-59956
    • HMS3086C05
    • SB11321
    • MLS002693691
    • FT-0651388
    • NSC70401
    • J-513058
    • AMY6453
    • A25724
    • MFCD01871361
    • NSC-70401
    • CS-0046854
    • SY042095
    • 3-phenyl-piperazine-2-one
    • 2-phenyl-3-keto piperazine
    • Z926909642
    • NCIOpen2_000499
    • SCHEMBL596560
    • SMR001559636
    • SB11320
    • 3-Phenyl-piperazin-2-one
    • DS-1796
    • BB 0258935
    • AKOS011326145
    • WKFFHKBGGZHQAX-UHFFFAOYSA-N
    • 5368-28-5
    • CHEMBL1871830
    • DB-071733
    • MDL： MFCD01871361
    • Inchi： 1S/C10H12N2O/c13-10-9(11-6-7-12-10)8-4-2-1-3-5-8/h1-5,9,11H,6-7H2,(H,12,13)
    • InChI Key： WKFFHKBGGZHQAX-UHFFFAOYSA-N
    • SMILES： O=C1C(C2C=CC=CC=2)NCCN1

Computed Properties

  • Exact Mass: 176.09500
  • Monoisotopic Mass: 176.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.106
  • Melting Point: No data available
  • Boiling Point: 397.7°Cat760mmHg
  • Flash Point: 182.5°C
  • Refractive Index: 1.536
  • PSA: 41.13000
  • LogP: 1.10470

3-Phenylpiperazin-2-one Security Information

3-Phenylpiperazin-2-one Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Phenylpiperazin-2-one Production Method

3-Phenylpiperazin-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:5368-28-5)3-Phenylpiperazin-2-one
Order Number:A25724
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):172.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:5368-28-5)3-Phenylpiperazin-2-one
A25724
Purity:99%
Quantity:5g
Price ($):172.0
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